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Compound of Interest

Compound Name: N-(4-Fluorophenyl)anthranilic acid

Cat. No.: B186396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(4-Fluorophenyl)anthranilic acid is an aromatic organic compound that belongs to the

class of fenamic acid derivatives. Structurally, it is a derivative of anthranilic acid with a 4-

fluorophenyl group attached to the amino group. This class of compounds is of significant

interest in medicinal chemistry due to the diverse biological activities exhibited by its members,

including anti-inflammatory, analgesic, and potential anticancer properties. This technical guide

provides a comprehensive overview of the known physical properties of N-(4-
Fluorophenyl)anthranilic acid, detailed experimental protocols for their determination, and

insights into its synthesis and potential biological relevance.

Core Physical Properties
A summary of the key physical and chemical properties of N-(4-Fluorophenyl)anthranilic acid
is presented below. These properties are crucial for its handling, formulation, and application in

various research and development settings.
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Property Value Reference

Molecular Formula C₁₃H₁₀FNO₂ [1]

Molecular Weight 231.23 g/mol [1]

Melting Point 198-200 °C [1]

Boiling Point (Predicted) 378.4 ± 27.0 °C [2]

Density (Predicted) 1.342 ± 0.06 g/cm³ [2]

pKa (Predicted) 3.68 ± 0.36 [2]

Note: The boiling point, density, and pKa values are predicted and have not been

experimentally verified in the available literature.

Experimental Protocols
Detailed methodologies for the determination of key physical properties are essential for

reproducibility and validation of data.

Melting Point Determination
The melting point of a solid is a critical indicator of its purity. A sharp melting range typically

signifies a pure compound, while a broad range often indicates the presence of impurities.

Protocol: Capillary Melting Point Determination

Sample Preparation: A small amount of dry, finely powdered N-(4-Fluorophenyl)anthranilic
acid is packed into a capillary tube (sealed at one end) to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or an automated detection system.

Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a clear liquid (completion of melting)
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are recorded. This range is reported as the melting point.

Synthesis Protocol: Ullmann Condensation
N-(4-Fluorophenyl)anthranilic acid can be synthesized via the Ullmann condensation, a

copper-catalyzed reaction between an aryl halide and an amine.

Illustrative Workflow for Ullmann Condensation:

2-Chlorobenzoic Acid +
4-Fluoroaniline

Reaction Mixture

Copper Catalyst (e.g., CuI)
+ Base (e.g., K2CO3)

High-Boiling Solvent
(e.g., DMF, NMP)

Heating
(e.g., 150-200 °C)

Work-up
(Acidification, Extraction)

Purification
(Recrystallization)

N-(4-Fluorophenyl)anthranilic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-(4-Fluorophenyl)anthranilic acid via

Ullmann condensation.
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Biological Activity and Signaling Pathways
Derivatives of anthranilic acid are known to possess a wide range of biological activities. While

specific signaling pathways for N-(4-Fluorophenyl)anthranilic acid are not extensively

detailed in the current literature, the broader class of fenamates, to which it belongs, are well-

known non-steroidal anti-inflammatory drugs (NSAIDs). The primary mechanism of action for

NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis

of prostaglandins, potent mediators of inflammation, pain, and fever.[2]

Furthermore, various derivatives of anthranilic acid have been investigated for their potential

as:

Antimicrobial and antiviral agents.

Anticancer agents by initiating apoptosis and inhibiting key signaling pathways.

Inhibitors of aldo-keto reductase enzymes.

Neuroprotective agents.

Hypothesized Mechanism of Action (NSAID-like):

Arachidonic Acid

COX-1 / COX-2 Enzymes

Prostaglandins

Inflammation, Pain, Fever

N-(4-Fluorophenyl)anthranilic Acid

Inhibition
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Caption: Hypothesized inhibitory action of N-(4-Fluorophenyl)anthranilic acid on the

cyclooxygenase pathway.

Conclusion
N-(4-Fluorophenyl)anthranilic acid is a compound with established physical properties and

significant potential for further investigation, particularly in the realm of medicinal chemistry.

This guide provides foundational data and standardized protocols to aid researchers in their

studies. Further experimental validation of its predicted properties, a comprehensive analysis of

its spectral data, and in-depth exploration of its biological mechanisms of action are warranted

to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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